Cas no 1148026-98-5 (Bromo-PEG3-phosphonic acid diethyl ester)

• Product Name: Bromo-PEG3-phosphonic acid diethyl ester
• CAS No: 1148026-98-5
• MF: C₁₂H₂₆BrO₆P
• MW: 377.209004878998
• CID: 3045583
• PubChem ID: 46779112
• Update Time: 2025-05-23

Bromo-PEG3-phosphonic acid diethyl ester Chemical and Physical Properties

Names and Identifiers

• Bromo-PEG3-phosphonic acid diethyl ester
• Bromo-PEG3-phosphonic acid ethyl ester
• Bromo-PEG9-phosphonic acid ethyl ester
• Phosphonic acid, P-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethyl]-, diethyl ester
• Bromo-peg3-ethyl phosphonate
• Diethyl (2-{2-[2-(2-bromoethoxy)ethoxy]ethoxy}ethyl)phosphonate
• BP-21703
• 1-[2-(2-bromoethoxy)ethoxy]-2-(2-diethoxyphosphorylethoxy)ethane
• diethyl (2-(2-(2-(2-bromoethoxy)ethoxy)ethoxy)ethyl)phosphonate
• 1148026-98-5
• Bromo-PEG3-ethylphosphonate
• MFCD11982880
• BROMO-PEG3-PHOSPHONICACIDDIETHYLESTER
• Diethyl-(2-{2-[2-(2-bromo-ethoxy)-ethoxy]-ethoxy}-ethyl)phosphonate
• DA-61897
• CS-0115154
• HY-141300
• YVB02698
• C70599
• AKOS037621649

• Inchi： 1S/C12H26BrO6P/c1-3-18-20(14,19-4-2)12-11-17-10-9-16-8-7-15-6-5-13/h3-12H2,1-2H3
• InChI Key： WDIGPIACFQMAGX-UHFFFAOYSA-N
• SMILES： P(CCOCCOCCOCCBr)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 376.065
• Monoisotopic Mass: 376.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Bromo-PEG3-phosphonic acid diethyl ester

Comprehensive Overview of Bromo-PEG3-phosphonic acid diethyl ester (CAS No. 1148026-98-5)

Bromo-PEG3-phosphonic acid diethyl ester (CAS No. 1148026-98-5) is a versatile PEG-based phosphonate derivative widely utilized in organic synthesis, bioconjugation, and material science. Its unique structure, featuring a bromo-terminated PEG3 spacer and diethyl phosphonate group, makes it a valuable building block for designing functionalized molecules. This compound has garnered significant attention in recent years due to its applications in drug delivery systems, proteomics research, and nanomaterial modification.

The growing demand for PEGylated compounds in pharmaceutical development has positioned Bromo-PEG3-phosphonic acid diethyl ester as a crucial intermediate. Researchers frequently search for "PEG3 phosphonate applications" or "how to modify surfaces with bromo-PEG derivatives," reflecting its importance in surface functionalization. The compound's water-solubility enhancer properties and biocompatibility align perfectly with current trends in biodegradable materials and sustainable chemistry.

From a synthetic perspective, the diethyl phosphonate moiety in 1148026-98-5 enables diverse chemical transformations, including Horner-Wadsworth-Emmons reactions—a topic frequently queried in academic databases. The terminal bromine allows for nucleophilic substitutions, making this compound a multifunctional linker in peptide synthesis and polymer chemistry. Recent publications highlight its role in creating pH-responsive drug carriers, addressing the trending focus on targeted therapy.

Analytical characterization of Bromo-PEG3-phosphonic acid diethyl ester typically involves NMR spectroscopy (particularly 31P NMR for phosphonate identification) and mass spectrometry—techniques commonly searched alongside this compound's CAS number. Its stability under physiological conditions makes it suitable for in vitro labeling experiments, a hot topic in cell imaging studies. The PEG3 spacer provides optimal distance for ligand-receptor interactions, crucial in developing biosensors.

In material science, researchers exploring "surface modification with phosphonates" often employ this compound due to its metal-chelating properties. The triethylene glycol chain offers balanced hydrophilicity for nanoparticle coatings, while the phosphonic acid ester group ensures strong adhesion to metal oxides—relevant to solar cell technology and catalysis. These applications correlate with the increasing search volume for "green chemistry solutions."

Storage and handling of CAS 1148026-98-5 require attention to moisture sensitivity, a frequently asked question in technical forums. Suppliers often recommend anhydrous conditions and argon atmosphere for long-term preservation. The compound's molecular weight (approximately 349.2 g/mol) and solubility profile (soluble in DMSO, DMF, and chlorinated solvents) are critical parameters for experimental design, as evidenced by common search queries like "Bromo-PEG3-phosphonate solubility."

Emerging applications in ADC (antibody-drug conjugate) development have further elevated interest in this compound. Its ability to serve as a heterobifunctional crosslinker—connecting biomolecules with small-molecule payloads—addresses the pharmaceutical industry's demand for precision medicine. Recent patent analyses reveal its incorporation in next-generation bioconjugation strategies, aligning with searches for "innovative PEGylation techniques."

Environmental considerations surrounding PEG derivatives have prompted studies on the biodegradation pathways of compounds like Bromo-PEG3-phosphonic acid diethyl ester. This responds to the trending search term "eco-friendly synthetic intermediates." Regulatory databases confirm its compliance with REACH standards, making it preferable for European market formulations—a crucial detail for manufacturers researching "compliant phosphonate reagents."

In conclusion, Bromo-PEG3-phosphonic acid diethyl ester (CAS 1148026-98-5) represents a cutting-edge tool bridging organic chemistry and biomedical engineering. Its dual functionality as a synthetic building block and biomaterial modifier ensures continued relevance across disciplines, from academic research to industrial-scale production of advanced functional materials.